N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-N-methylcyclopropanecarboxamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-N-methylcyclopropanecarboxamide
• InChI: InChI=1S/C14H17NO3/c1-15(14(16)11-3-4-11)9-10-2-5-12-13(8-10)18-7-6-17-12/h2,5,8,11H,3-4,6-7,9H2,1H3
• InChI Key: TZIPMAJENKNDBD-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC2=C(C=C1)OCCO2)C(=O)C3CC3
• Molecular Formula: C14H17NO3
• Molecular Weight: 247.29 g/mol

Description

N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-N-methylcyclopropanecarboxamide, commonly known as MDB or MDBP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MDB is a cyclopropane-based compound that has been synthesized using various methods.

Mechanism of Action

MDB is believed to act by inhibiting the activity of enzymes involved in cancer cell growth and neurodegeneration. It has been shown to inhibit the activity of histone deacetylases (HDACs) and may also modulate the activity of other enzymes such as protein kinases. The exact mechanism of action of MDB is still under investigation.
Biochemical and Physiological Effects:
MDB has been shown to have a range of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells and inhibit the growth of tumors. It has also been shown to protect neurons from damage and reduce inflammation. In addition, MDB has been shown to have a low toxicity profile, making it a promising candidate for further research.

Advantages and Limitations for Lab Experiments

MDB has several advantages for lab experiments. It is easy to synthesize and has a high purity. It also has a low toxicity profile, making it safe to use in lab experiments. However, one limitation of MDB is its poor solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on MDB. One area of research is to investigate its potential use in combination with other drugs for cancer treatment. Another area of research is to investigate its potential use in treating other neurodegenerative diseases such as Huntington's disease. Additionally, further research is needed to understand the exact mechanism of action of MDB and to optimize its synthesis methods for higher yields and purity.
Conclusion:
MDB is a promising compound that has gained significant attention in scientific research due to its potential therapeutic applications. It has been shown to have anticancer properties, protect neurons from damage, and reduce inflammation. While there are still many questions to be answered about its mechanism of action and potential applications, MDB has the potential to be a valuable tool for treating a range of diseases.

Synthesis Methods

MDB has been synthesized using various methods, including the reaction of cyclopropanecarboxylic acid with N-methyl-N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)amine in the presence of coupling agents. Another method involves the reaction of N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)amine with cyclopropanecarbonyl chloride in the presence of a base. These methods have been optimized to achieve high yields and purity of MDB.

Scientific Research Applications

MDB has been extensively studied for its potential therapeutic applications. It has been shown to have anticancer properties by inhibiting the growth of cancer cells. MDB has also been investigated for its potential use in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. In addition, it has been shown to have anti-inflammatory properties and may be useful in treating inflammatory conditions.